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Compound of Interest

Compound Name: Cyclopentylmalonic acid

Cat. No.: B1346267

For Researchers, Scientists, and Drug Development Professionals
Dated: December 28, 2025

This document provides a comprehensive overview of the safety and handling precautions for
Cyclopentylmalonic acid (CAS No: 5660-81-1). The information herein is compiled to guide
laboratory personnel in the safe use, storage, and disposal of this compound, minimizing the
risk of exposure and ensuring a safe research environment.

Chemical and Physical Properties

Cyclopentylmalonic acid is a white to off-white crystalline solid.[1] It is a dicarboxylic acid
characterized by a cyclopentyl group attached to a malonic acid backbone.[2] This structure
imparts both acidic reactivity, due to the two carboxylic acid functional groups, and some
hydrophobic character from the cyclopentyl ring.[2] It is soluble in polar solvents like water and
alcohols.[2]
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Property Value Source

CAS Number 5660-81-1 [3]

Molecular Formula CsH1204 [41[5]

Molecular Weight 172.18 g/mol [41[5]
White to off-white

Appearance [6]
powder/crystal

Melting Point 162 °C [7]

2-Cyclopentylmalonic acid,
Synonyms o [2][3]
Cyclopentylpropanedioic acid

Hazard Identification and Classification

Based on available safety data, Cyclopentylmalonic acid is classified as a hazardous

substance.
Hazard Class GHS Classification
Skin Irritation Category 2 (Causes skin irritation)
Eye Irritation Category 2A (Causes serious eye irritation)

Note: Comprehensive toxicological data, such as LD50 or LC50 values, for
Cyclopentylmalonic acid are not readily available in the public domain. As with many organic
acids, it may exhibit moderate toxicity, and appropriate safety precautions are necessary.[2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling
Cyclopentylmalonic acid to prevent skin and eye contact, and inhalation.
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Protection Type Equipment Specification Purpose

) Chemical safety goggles with To protect eyes from splashes
Eye and Face Protection ] ) ) ) ]
side shields or a face shield. and airborne particles.

) ) Nitrile or neoprene gloves. A )
Skin Protection ) ] To prevent skin contact.
chemical-resistant lab coat.

A NIOSH-approved respirator
) ) with acid gas cartridges should  To protect against the
Respiratory Protection ] ] ) ]
be used if dust is generated inhalation of harmful dust.

outside of a fume hood.

Foot Protection Closed-toe shoes. To protect feet from spills.

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory
environment.

Handling

e Ventilation: Handle Cyclopentylmalonic acid in a well-ventilated area, preferably within a
certified chemical fume hood, to minimize inhalation exposure.[8]

» Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and
prevent the inhalation of dust.[1]

e Hygiene: Wash hands thoroughly with soap and water after handling.[9]

e Transport: When moving the compound, use a secondary containment carrier to prevent
spills.[10]

Storage

o Container: Keep the container tightly closed and properly labeled.[9]

» Conditions: Store in a cool, dry, and well-ventilated place, away from incompatible materials.

[8]
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e Incompatible Materials: Store separately from bases, strong oxidizing agents, and reducing
agents.[10][11]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Protocol

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact ) ] ]

the upper and lower eyelids. Seek immediate

medical attention.[9]

Remove contaminated clothing. Immediately
) wash the affected area with plenty of soap and
Skin Contact . oo
water for at least 15 minutes. If irritation

persists, seek medical attention.[12]

Move the exposed individual to fresh air. If

breathing is difficult, provide oxygen. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
medical attention.[13]
Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water and
Ingestion

have them drink plenty of water. Seek

immediate medical attention.[13]

Spill and Leak Procedures

Prompt and safe cleanup of spills is essential to prevent further exposure and contamination.
e Small Spills (<10g):
o Alert personnel in the immediate vicinity.

o Wearing appropriate PPE, gently sweep up the solid material, avoiding dust generation.
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o Place the material in a labeled, sealed container for hazardous waste disposal.

o Clean the spill area with soap and water.
e Large Spills (>109):
o Evacuate the area immediately.

o Contact your institution's environmental health and safety (EHS) department for
assistance.[10]

Waste Disposal

Dispose of Cyclopentylmalonic acid and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.

o Chemical Waste: Collect waste Cyclopentylmalonic acid in a designated, labeled, and
sealed container for hazardous waste.[14]

o Contaminated Materials: Any materials used for cleanup or that have come into contact with
the acid should also be disposed of as hazardous waste.

» Neutralization: For small quantities, neutralization with a suitable base like sodium
bicarbonate may be an option, but this should only be performed by trained personnel and in
accordance with institutional guidelines. The neutralized solution should have a pH between
6 and 8 before any further disposal steps are taken.[15] Do not pour organic acids down the
drain.[14]

Experimental Protocol: Safe Handling of a Solid
Organic Acid

This generalized protocol outlines the steps for safely weighing and preparing a solution of a
solid organic acid like Cyclopentylmalonic acid.

e Preparation and Pre-weighing:

o Ensure a chemical fume hood is certified and functioning correctly.
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o Gather all necessary materials: the chemical container, a tared weigh boat or paper, a
spatula, and the receiving flask.

o Don the appropriate PPE as detailed in Section 3.

e Weighing the Compound:

o Perform all manipulations within the chemical fume hood.

o

Carefully open the container of Cyclopentylmalonic acid.

[¢]

Using a clean spatula, transfer the desired amount of the solid to the tared weigh boat on
a balance located inside the fume hood or in close proximity.

[¢]

Avoid generating dust. If any dust is created, ensure it is contained within the fume hood.

[e]

Securely close the primary container.
» Solution Preparation:
o Transfer the weighed solid into the receiving flask.

o Slowly add the desired solvent to the flask. If preparing an aqueous solution, be mindful of
any potential exothermic reaction, although this is less common with solid organic acids
compared to concentrated mineral acids.

o Stir or agitate the mixture until the solid is fully dissolved.
o Cleanup:

o Wipe down the spatula and any surfaces within the fume hood that may have come into
contact with the acid using a damp cloth or paper towel.

o Dispose of the weigh boat and any contaminated cleaning materials in the designated
solid hazardous waste container.

o Remove PPE and wash hands thoroughly.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1346267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Logical Workflow for Safe Handling

The following diagram illustrates the key decision points and procedures for the safe handling
of Cyclopentylmalonic acid from receipt to disposal.
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Safe Handling Workflow for Cyclopentylmalonic Acid

Preparation

Receipt of Chemical

Review SDS & Assess Risks

Gather Appropriate PPE

Prepare Workspace (Fume Hood)

Emergency Procedures

Weighing & Transfer Exposure Occurs?

_________________________

______________________________

Yes

I
Follow Spill Protocol Administer First Aid

Cleanup & Disposal

Decontaminate Equipment & Workspace

l

Segregate & Dispose of Waste

End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Cyclopentylmalonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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